Cas no 317351-40-9 (4-(1R)-1-Hydroxy-2-methyl(phenylmethyl)aminoethyl-1,2-benzenediol)

• Product Name: 4-(1R)-1-Hydroxy-2-methyl(phenylmethyl)aminoethyl-1,2-benzenediol
• CAS No: 317351-40-9
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 4756577
• Update Time: 2023-11-22

4-(1R)-1-Hydroxy-2-methyl(phenylmethyl)aminoethyl-1,2-benzenediol Chemical and Physical Properties

Names and Identifiers

• PWO3B7R6YP
• Adrenaline impurity D [EP]
• 4-((1R)-2-(Benzylmethylamino)-1-hydroxyethyl)benzene-1,2-diol
• 4-(1R)-1-Hydroxy-2-methyl(phenylmethyl)aminoethyl-1,2-benzenediol

• Inchi： 1S/C16H19NO3/c1-17(10-12-5-3-2-4-6-12)11-16(20)13-7-8-14(18)15(19)9-13/h2-9,16,18-20H,10-11H2,1H3/t16-/m0/s1
• InChI Key： YENHZTNWVCNPRW-INIZCTEOSA-N
• SMILES： O[C@H](C1C=CC(=C(C=1)O)O)CN(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.136493g/mol
• Monoisotopic Mass: 273.136493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.33g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 63.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols